Cas no 2243505-70-4 (1-Cyclobutyl-5-methylpyrazole-4-carboxylic acid)

• Product Name: 1-Cyclobutyl-5-methylpyrazole-4-carboxylic acid
• CAS No: 2243505-70-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6219559
• PubChem ID: 138007636
• Update Time: 2025-06-10

1-Cyclobutyl-5-methylpyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2243505-70-4
• Z3301552225
• EN300-6474542
• 1-cyclobutyl-5-methyl-1H-pyrazole-4-carboxylic acid
• 1-Cyclobutyl-5-methylpyrazole-4-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-6-8(9(12)13)5-10-11(6)7-3-2-4-7/h5,7H,2-4H2,1H3,(H,12,13)
• InChI Key： SIBNOIHQWLJFPU-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1C)C1CCC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-Cyclobutyl-5-methylpyrazole-4-carboxylic acid

Comprehensive Overview of 1-Cyclobutyl-5-methylpyrazole-4-carboxylic acid (CAS No. 2243505-70-4)

1-Cyclobutyl-5-methylpyrazole-4-carboxylic acid (CAS No. 2243505-70-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, combining a cyclobutyl ring and a carboxylic acid functional group, which makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's structural motif is also relevant in the design of novel agrochemicals, where its heterocyclic framework contributes to enhanced bioactivity.

The growing interest in 1-Cyclobutyl-5-methylpyrazole-4-carboxylic acid is reflected in its frequent appearance in scientific literature and patent filings. Its CAS number 2243505-70-4 serves as a critical identifier for researchers and regulatory bodies. One of the key reasons for its popularity is its role as a building block in medicinal chemistry. The compound's pyrazole core is known for its ability to interact with biological targets, making it a valuable scaffold for designing molecules with tailored properties. Recent studies have highlighted its potential in addressing unmet medical needs, such as targeting resistant strains of diseases or improving drug delivery systems.

In the context of current trends, 1-Cyclobutyl-5-methylpyrazole-4-carboxylic acid aligns with the broader focus on sustainable chemistry and green synthesis. Researchers are investigating eco-friendly methods to produce this compound, minimizing waste and energy consumption. Additionally, its application in precision agriculture is gaining traction, as the agrochemical industry seeks solutions that are both effective and environmentally benign. The compound's molecular versatility allows it to be modified for specific purposes, such as enhancing crop protection or reducing toxicity to non-target organisms.

From a commercial perspective, the demand for CAS No. 2243505-70-4 is driven by its utility in high-value markets. Pharmaceutical companies are particularly interested in its potential to serve as a lead compound for new therapeutics. The rise of personalized medicine and targeted therapies has further amplified the need for specialized intermediates like this one. Moreover, the compound's synthetic accessibility and scalability make it an attractive candidate for industrial-scale production. Suppliers and manufacturers are increasingly listing it in their catalogs, catering to the needs of academic and industrial researchers alike.

Quality control and regulatory compliance are critical aspects of working with 1-Cyclobutyl-5-methylpyrazole-4-carboxylic acid. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. The compound's stability under various conditions is also a subject of ongoing research, as it impacts storage and handling protocols. Regulatory agencies require detailed documentation for its use in drug development, emphasizing the importance of good manufacturing practices (GMP) and safety data sheets (SDS).

Looking ahead, the future of 1-Cyclobutyl-5-methylpyrazole-4-carboxylic acid appears promising. Its integration into high-throughput screening platforms and combinatorial chemistry libraries is expected to accelerate drug discovery efforts. Furthermore, advancements in computational chemistry and AI-driven molecular design are likely to uncover new applications for this compound. As the scientific community continues to explore its potential, CAS No. 2243505-70-4 will remain a focal point in the quest for innovative solutions to global health and agricultural challenges.